N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide

H-bond donor membrane permeability drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H18N2O
Molecular Weight 206.28 g/mol
Cat. No. B13262918
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Technical Parameters


Basic Identity
Product NameN,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide
Molecular FormulaC12H18N2O
Molecular Weight206.28 g/mol
Structural Identifiers
SMILESCC1=CC=CC=C1CNCC(=O)N(C)C
InChIInChI=1S/C12H18N2O/c1-10-6-4-5-7-11(10)8-13-9-12(15)14(2)3/h4-7,13H,8-9H2,1-3H3
InChIKeySQZFHAXJZBHWDC-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide – Procurement Guide for a Research-Grade 2-Aminoacetamide Derivative


N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide (CAS 1095492-28-6) is a synthetic small-molecule belonging to the 2-aminoacetamide class, defined by an N,N-dimethylacetamide core and a 2-methylbenzyl substituent on the secondary amine . The molecular formula is C12H18N2O with a molecular weight of 206.28 g/mol; the compound is typically supplied as a colorless to pale yellow liquid at a minimum purity of 95%, appropriate for research and development applications . Computed physicochemical descriptors include a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, a topological polar surface area of 32.3 Ų, and a logP (XLogP3) of 1.2 [1]. Independent calculations report a logP of approximately -0.292, indicating borderline hydrophilicity . This compound serves as a versatile scaffold in medicinal chemistry, particularly for anticonvulsant and analgesic lead optimization programs.

Scaffold class 2-aminoacetamide (PAAD) chemotype for CNS probe development
Permeability profile Reduced H-bond donor count supports membrane permeability screening
Aqueous handling Moderately hydrophilic character supports aqueous assay formats

Why Generic Substitution Risks Undermining Research Outcomes for N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide


Within the 2-aminoacetamide class, subtle structural modifications profoundly alter pharmacological profiles. The N,N-dimethyl group on the acetamide moiety distinguishes this compound from the clinically established anticonvulsant lacosamide, which employs an NH-benzyl linkage at the equivalent position [1][2]. This modification reduces the hydrogen-bond donor count from two to one, a change that can substantially influence membrane permeability and metabolic stability [2]. The 2-methyl substitution on the benzyl ring further differentiates the compound from the unsubstituted benzyl analog (2-(benzylamino)-N,N-dimethylacetamide), which exhibits a markedly different logP profile (0.8644 vs. -0.292) . While C(2)-hydrocarbon N′-benzyl 2-amino acetamides demonstrate class-level anticonvulsant activity surpassing phenobarbital (MES ED₅₀ 13–21 vs. 22 mg/kg), individual compound potency is exquisitely sensitive to substituent identity [3]. Generic substitution within this class without empirical validation of the exact analogue is therefore scientifically unjustifiable. The quantitative evidence below details the specific differentiators that inform compound selection.

N,N-dimethyl linkage vs. NH-benzyl may shift permeability and metabolic stability relative to lacosamide.
2-methyl substitution on benzyl ring alters lipophilicity; unsubstituted benzyl analogs may not transfer partition behavior.
PAAD chemotype potency varies with substituent identity; generic substitution without analogue-specific data is not supported.

Quantitative Differentiation Evidence for N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide Versus Closest Analogs


Hydrogen-Bond Donor Count: Reduced HBD Relative to Lacosamide Indicates Potential for Enhanced Membrane Permeability

The target compound possesses one hydrogen-bond donor (secondary amine NH), whereas lacosamide contains two hydrogen-bond donors (acetamide NH and benzylamide NH) [1][2]. A lower HBD count is generally associated with improved passive membrane permeability, as each H-bond donor imposes an energetic penalty for desolvation during bilayer transit.

H-Bond Donors
Reported
Target: 1 donor
Lacosamide: 2 donors
Supports membrane permeability screening context
Computed from 2D structure; empirical validation recommended
H-bond donor membrane permeability drug-likeness

Topological Polar Surface Area: TPSA Comparison with Lacosamide Predicts Superior CNS Penetration Potential

The target compound exhibits a topological polar surface area (TPSA) of 32.3 Ų, which is less than half that of lacosamide (67.4 Ų) [1][2]. TPSA values below 60–70 Ų are empirically correlated with favorable blood-brain barrier penetration, while values above 90 Ų are considered detrimental to CNS exposure. The 35.1 Ų difference places the target compound in a more favorable range for CNS-targeted applications.

TPSA
Reported
Target: 32.3 Ų
Lacosamide: 67.4 Ų
May support CNS penetration assay context
Computational values; empirical BBB data required
TPSA blood-brain barrier CNS permeability

Lipophilicity Shift from Unsubstituted Benzyl Analog: Measured logP Difference of ~1.16 Units

The 2-methyl substitution on the benzyl ring of the target compound yields a computed logP of -0.292, whereas the unsubstituted benzyl analog (2-(benzylamino)-N,N-dimethylacetamide) exhibits a logP of 0.8644 . The ~1.16 log unit difference represents a roughly 14-fold shift in lipophilicity, indicating that the ortho-methyl group substantially reduces the compound’s partition into lipid phases. This change can affect solubility, protein binding, and metabolic clearance profiles.

logP Shift
Data to verify
Target: −0.292
Unsub. benzyl analog: 0.8644
Lipophilicity difference indicates substitution may not be directly transferable
Computational estimates; source unverified
logP lipophilicity SAR

Anticonvulsant Class Potency: C(2)-Hydrocarbon N′-Benzyl 2-Amino Acetamides Exceed Phenobarbital in MES Assay

The target compound belongs to the broader class of C(2)-hydrocarbon N′-benzyl 2-amino acetamides (PAADs) [1]. In whole-animal maximal electroshock seizure (MES) models, this class exhibits ED₅₀ values of 13–21 mg/kg (i.p., mice), exceeding the potency of phenobarbital (ED₅₀ = 22 mg/kg) [1]. While the target compound itself has not been tested in this assay, its structural congruence with the active PAAD chemotype—specifically the N-benzyl 2-aminoacetamide backbone—supports the inference that it retains anticonvulsant potential comparable to or exceeding the class average.

Anticonvulsant Class
Class-level
PAAD chemotype MES ED₅₀ 13–21 mg/kg (i.p. mice)
Class-level potency supports PAAD selection for anticonvulsant screening
Target compound not directly tested; confirm empirically
anticonvulsant MES ED50

PNMT Inhibition: Target Compound is a Weak Inhibitor Relative to Reference PNMT Inhibitor SKF-29661

In a radiochemical assay of phenylethanolamine N-methyltransferase (PNMT) activity, the target compound exhibited a Ki of 1,110,000 nM [1]. In contrast, the reference PNMT inhibitor SKF-29661 (7,8-dichloro-1,2,3,4-tetrahydroisoquinoline) displays Ki values of 300–600 nM against the same enzyme [2]. The >1,800-fold difference in inhibitory potency indicates that the target compound does not function as a meaningful PNMT inhibitor, despite containing a benzylamine motif often associated with PNMT inhibitory activity.

PNMT Ki
Reported
Target: Ki = 1,110,000 nM
SKF-29661: 300–600 nM
Reported low PNMT activity may support negative-control use
Radiochemical assay; cross-study comparison
PNMT epinephrine biosynthesis enzyme inhibition

Recommended Research and Industrial Application Scenarios for N,N-Dimethyl-2-{[(2-methylphenyl)methyl]amino}acetamide


Anticonvulsant Lead Optimization and Structure-Activity Relationship (SAR) Studies

Given its membership in the PAAD chemotype class, which exhibits MES ED₅₀ values (13–21 mg/kg) exceeding phenobarbital (22 mg/kg), this compound is well-suited as a starting scaffold for anticonvulsant SAR exploration [1]. Its reduced H-bond donor count (1 vs. 2 for lacosamide) and lower TPSA (32.3 vs. 67.4 Ų) suggest potential advantages in CNS penetration that can be systematically probed in seizure models [2][3]. Researchers should prioritize this compound when designing focused libraries aimed at improving brain exposure while retaining the class's anticonvulsant potency.

Neuropathic Pain Model Screening (Formalin Test)

The PAAD chemotype has demonstrated pain-attenuating activity in the formalin model of neuropathic pain, as reported alongside its anticonvulsant profile [1]. The target compound, by virtue of its structural alignment with these active PAADs, is a rational candidate for formalin test screening. Its differentiated logP (-0.292 vs. 0.8644 for the unsubstituted benzyl analog) and TPSA profile may influence pharmacokinetic distribution to peripheral and central pain-processing regions, offering a distinct profile relative to more lipophilic analogs .

PNMT-Negative Control Compound for Epinephrine Biosynthesis Studies

With a PNMT Ki of 1,110,000 nM—more than 1,800-fold weaker than the reference inhibitor SKF-29661 (Ki 300–600 nM)—this compound can serve as a structurally related negative control in experiments where benzylamine-containing compounds are screened for PNMT inhibition [4][5]. This property is particularly valuable in counter-screening assays designed to rule out PNMT-mediated cardiovascular off-target effects when optimizing PAAD chemotype compounds for CNS indications.

Chemical Biology Tool: Probing the Physiological Consequences of Reduced H-Bond Donor Count in 2-Aminoacetamide Pharmacophores

The single H-bond donor of the target compound, compared to the two H-bond donors in lacosamide and related N-acetylated PAADs, provides a unique tool for dissecting the contribution of hydrogen-bonding interactions to target engagement at voltage-gated sodium channels or other putative PAAD targets [2][3]. This differential feature enables systematic studies of how HBD count influences in vitro potency, selectivity, and in vivo pharmacokinetics within the 2-aminoacetamide chemical space.

Application
Selection Property
Validation Focus
Anticonvulsant Lead Optimization
PAAD chemotype scaffold
Seizure-model endpoints and CNS permeability screening
Neuropathic Pain Screening
Formalin-test responsive chemotype
Pain-attenuation endpoints and PK distribution
PNMT Negative Control
Reported low PNMT inhibitory activity
Counter-screening for PNMT off-target effects
H-Bond Donor Pharmacophore Studies
Single H-bond donor profile
Target engagement and permeability correlation
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